N-(1-methyl-2-phenylethyl)bicyclo[2.2.1]heptan-2-amine hydrochloride

• Molecular Formula: C16H24ClN
• Molecular Weight: 265.82 g/mol
• IUPAC Name: N-(1-phenylpropan-2-yl)bicyclo[2.2.1]heptan-2-amine;hydrochloride
• InChI: InChI=1S/C16H23N.ClH/c1-12(9-13-5-3-2-4-6-13)17-16-11-14-7-8-15(16)10-14;/h2-6,12,14-17H,7-11H2,1H3;1H
• InChI Key: RKEFDVMZDWEXEN-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=CC=C1)NC2CC3CCC2C3.Cl

Description

N-(1-methyl-2-phenylethyl)bicyclo[22This compound is a derivative of norcamphor and is known for its unique structural properties, which make it a subject of study in medicinal chemistry and pharmacology .

Preparation Methods

The synthesis of N-(1-methyl-2-phenylethyl)bicyclo[2.2.1]heptan-2-amine hydrochloride involves several steps. One common method includes the reaction of norcamphor derivatives with appropriate amines under controlled conditions. The reaction typically requires the use of catalysts and specific solvents to ensure the desired product is obtained with high purity . Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize impurities .

Chemical Reactions Analysis

N-(1-methyl-2-phenylethyl)bicyclo[2.2.1]heptan-2-amine hydrochloride undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as lithium aluminum hydride . The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may lead to the formation of corresponding ketones or carboxylic acids, while reduction may yield amines or alcohols .

Scientific Research Applications

This compound has several scientific research applications. In chemistry, it is used as a ligand in coordination chemistry studies. In biology, it serves as a tool to study the interactions of norcamphor derivatives with biological targets . Additionally, it is studied for its potential use in the development of new pharmaceuticals and therapeutic agents .

Mechanism of Action

The mechanism of action of N-(1-methyl-2-phenylethyl)bicyclo[2.2.1]heptan-2-amine hydrochloride involves its interaction with specific molecular targets, such as NMDA receptors. By binding to these receptors, the compound can modulate the flow of ions across the cell membrane, thereby influencing neuronal activity . This modulation can have therapeutic effects, particularly in conditions where NMDA receptor activity is dysregulated .

Comparison with Similar Compounds

N-(1-methyl-2-phenylethyl)bicyclo[2.2.1]heptan-2-amine hydrochloride can be compared with other norcamphor derivatives and NMDA receptor antagonists. Similar compounds include 2-phenyl-N-(2-(piperidin-1-yl)ethyl)bicyclo[2.2.1]heptan-2-amine and memantine . While these compounds share structural similarities, this compound is unique in its specific binding properties and potential therapeutic applications .